Cas no 1707563-27-6 (2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole)

2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole is a benzothiazole derivative featuring a piperazine-ethanesulfonyl substituent, which enhances its reactivity and potential as an intermediate in organic synthesis. This compound is particularly valuable in medicinal chemistry and pharmaceutical research due to its structural versatility, enabling modifications for targeted biological activity. The sulfonyl group improves solubility and stability, while the piperazine moiety offers opportunities for further functionalization. Its well-defined molecular structure ensures reproducibility in synthetic applications. This compound is suitable for developing novel therapeutic agents, particularly in CNS and antimicrobial research, where benzothiazole scaffolds are of significant interest. High purity and consistent performance make it a reliable choice for advanced chemical studies.
2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole structure
1707563-27-6 structure
Product Name:2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole
CAS No:1707563-27-6
MF:C13H17N3O2S2
MW:311.422980070114
CID:5220312
Update Time:2025-10-28

2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole
    • Inchi: 1S/C13H17N3O2S2/c17-20(18,10-9-16-7-5-14-6-8-16)13-15-11-3-1-2-4-12(11)19-13/h1-4,14H,5-10H2
    • InChI Key: VKFDHUMYOXGUET-UHFFFAOYSA-N
    • SMILES: S1C2=CC=CC=C2N=C1S(CCN1CCNCC1)(=O)=O

2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM509032-1g
2-((2-(Piperazin-1-yl)ethyl)sulfonyl)benzo[d]thiazole
1707563-27-6 97%
1g
$972 2022-12-31

Additional information on 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole

Compound CAS No. 1707563-27-6: 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole

Compound CAS No. 1707563-27-6, also known as 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are widely studied for their versatile properties in fields such as pharmacology, material science, and analytical chemistry. The structure of this compound combines a benzothiazole ring system with a piperazine moiety, making it a promising candidate for drug development and advanced material synthesis.

The benzothiazole core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. This arrangement imparts the molecule with aromatic stability and electronic versatility, which are crucial for its reactivity and functionality. The substitution at the 2-position of the benzothiazole ring with a 2-piperazin-1-yl-ethanesulfonyl group introduces additional complexity to the molecule. The piperazine ring, a six-membered amine-containing heterocycle, enhances the compound's ability to form hydrogen bonds and interact with biological targets. The ethanesulfonyl group further contributes to the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of novel therapeutic agents. For instance, research has shown that certain benzothiazole-based compounds exhibit potent anti-inflammatory and antioxidant activities, which could be harnessed for treating chronic diseases such as arthritis and neurodegenerative disorders. The incorporation of the piperazine moiety in this compound may further enhance its pharmacokinetic properties, enabling it to cross biological barriers more effectively.

In addition to its pharmaceutical potential, compound CAS No. 1707563-27-6 has shown promise in material science applications. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have explored the use of benzothiazole derivatives in organic electronics due to their ability to facilitate charge transport and emit light under electrical stimulation.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazole ring system, followed by substitution reactions to introduce the piperazine and ethanesulfonyl groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of such complex molecules.

Compound CAS No. 1707563-27-6 has also been investigated for its potential as a diagnostic agent in medical imaging. Its ability to fluoresce under specific conditions makes it a candidate for use in fluorescence-based assays and imaging techniques. Researchers have explored its application in tracking cellular processes and detecting biomarkers associated with diseases such as cancer.

In conclusion, compound CAS No. 1707563-27-6, or 2-(2-Piperazin-1-yl-ethanesulfonyl)-benzothiazole, represents a fascinating example of how structural complexity can lead to versatile functionality. With its potential applications spanning drug development, material science, and diagnostics, this compound continues to be an area of active research interest.

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